3-(1,3-Benzothiazol-2-yl)pyrazine-2-carboxylic acid

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylic acid
• InChI: InChI=1S/C12H7N3O2S/c16-12(17)10-9(13-5-6-14-10)11-15-7-3-1-2-4-8(7)18-11/h1-6H,(H,16,17)
• InChI Key: USRGJJFGYCZTPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=NC=CN=C3C(=O)O
• Molecular Formula: C12H7N3O2S
• Molecular Weight: 257.27 g/mol
• CAS RN: 100283-52-1

Description

3-(1,3-Benzothiazol-2-yl)pyrazine-2-carboxylic acid is a unique chemical compound with the empirical formula C12H7N3O2S. It has a molecular weight of 257.27. The compound is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string OC(=O)c1nccnc1-c2nc3ccccc3s2. The InChI code for this compound is 1S/C12H7N3O2S/c16-12(17)10-9(13-5-6-14-10)11-15-7-3-1-2-4-8(7)18-11/h1-6H,(H,16,17).

Scientific Research Applications

Synthesis and Characterization

• Antimicrobial and Antifungal Applications : A study by Senthilkumar et al. (2021) synthesized a new organic compound through the reaction between 4-amino-N-(benzo[d]thiazol-2-yl)benzamide and pyrazine-2-carboxylic acid, showing notable antibacterial (against Staphylococcus aureus, Klebsiella pneumonia, and Escherichia coli) and antifungal (Candida albicans and Aspergillus niger) activities (Senthilkumar, Umarani, & Satheesh, 2021).
• Reactivity and Potential for Derivative Synthesis : Farag et al. (1996) explored the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile, demonstrating its versatility in producing various heterocyclic compounds, highlighting the chemical reactivity and potential for creating diverse bioactive derivatives (Farag, Dawood, & Kandeel, 1996).

Biological Activity

• Anticancer Activity : The compound synthesized by Senthilkumar et al. was evaluated for its anticancer activity against MDA-MB-231 breast cancer cells, showing promising results and suggesting potential applications in cancer therapy (Senthilkumar, Umarani, & Satheesh, 2021).
• Antimicrobial Potential : Various studies have reported on the synthesis of benzothiazole derivatives showing good antimicrobial activity. For instance, compounds synthesized by Gouda et al. (2010) demonstrated promising antimicrobial properties, suggesting their potential as novel antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.